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Compound of Interest

Compound Name: 3,5-Dibromo-2-nitropyridine

Cat. No.: B110528

3,5-Dibromo-2-nitropyridine is a highly functionalized heterocyclic compound, serving as a
critical intermediate in the synthesis of advanced pharmaceutical and agrochemical agents.[1]
Its molecular architecture, featuring two bromine atoms and an electron-withdrawing nitro group
on a pyridine ring, makes it a versatile substrate for nucleophilic substitution and cross-coupling
reactions.[1] However, the very features that impart this synthetic utility also necessitate a
rigorous and informed approach to its handling. This guide provides a comprehensive
framework for researchers, scientists, and drug development professionals to work safely with
3,5-Dibromo-2-nitropyridine, grounding all recommendations in established chemical safety
principles and explaining the causality behind each precaution.

Hazard Identification and Risk Assessment: An
Evidence-Based Approach

While a specific, comprehensive toxicological profile for 3,5-Dibromo-2-nitropyridine is not
extensively published, a robust risk assessment can be constructed by examining data from
structurally analogous compounds. Brominated and nitrated pyridines are known irritants and
potentially toxic. Therefore, a conservative approach is mandated, treating the compound with
a high degree of caution.

Based on data from similar chemical structures, 3,5-Dibromo-2-nitropyridine is anticipated to
be classified with the following hazards.[2][3][4][5][6]
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[2][4][5]
) o Causes serious eye irritation.
Serious Eye Irritation H319
[21[41[5]
a o May cause respiratory
Specific Target Organ Toxicity H335

irritation.[2][4][5]

Acute Toxicity (Oral)

H302 (Assumed)

Harmful if swallowed.[2]

Physicochemical Properties:

The physical state and properties of a chemical are fundamental to understanding its potential

for exposure. As a crystalline solid, the primary risk during handling is the generation of

airborne dust, which can be inhaled or settle on surfaces, leading to skin and eye contact.[1]

Property Value Source
CAS Number 610261-34-2 [1]
Molecular Formula CsH2Br2N20:2 [1107]
Molecular Weight 281.89 g/mol [11[7]
Appearance Pale yellow crystalline solid [1]
Melting Point 71-80°C [1]

Primary Routes of Exposure and Health Effects:

« Inhalation: Inhaling dust may cause irritation to the mucous membranes and upper

respiratory tract.[2][4]

» Skin Contact: Direct contact can cause skin irritation, characterized by redness and

discomfort.[2][4]

o Eye Contact: The compound is expected to be a serious eye irritant, potentially causing

significant damage if not promptly addressed.[2][4][5]
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 Ingestion: Based on analogous compounds, ingestion is presumed to be harmful.[2]

Exposure Controls and Personal Protection: A Multi-
Layered Defense

The cornerstone of chemical safety is the "Hierarchy of Controls,"” a systematic approach to
minimizing exposure. This framework prioritizes the most effective control measures down to

the least.

Hierarchy of Controls

Elimination/Substitution (Not feasible for this topic)

ost Effective

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Rules)

Personal Protective Equipment (PPE)
(Last Line of Defense)

Click to download full resolution via product page

A logical diagram illustrating the Hierarchy of Controls.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard.
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e Chemical Fume Hood: All handling of 3,5-Dibromo-2-nitropyridine solid, including weighing
and transfers, must be conducted within a certified chemical fume hood.[8][9] This is non-
negotiable. The fume hood's constant airflow captures and exhausts dust particles,
preventing them from entering the researcher's breathing zone.

o Ventilation: The laboratory must have adequate general ventilation to handle any fugitive
emissions.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible
and tested regularly.[2][9] Their proximity is critical for immediate decontamination in case of
an accidental splash.

Personal Protective Equipment (PPE): The Essential Final Barrier

PPE is required for all tasks involving this compound, even when using a fume hood. The
choice of PPE must be deliberate and based on a thorough risk assessment.

Task: Handling 3,5-Dibromo-2-nitropyridine

Eye/Face Protection

Respiratory Protection

»

Hand Prjotection

ANSI Z87.1-rated safety glasses
with side shields (minimum)
OR

Nitrile gloves (double-gloved)
Inspect for integrity before use

(fully fastened)

Chemical splash goggles

Add full-face shield
(for splash risk)

Flame-resistant lab coat

Is there a risk of
aerosolization or handling
outside a fume hood?

No Yes

Not required if in NIOSH-approved respirator

fume hood with N95/P100 filters

Click to download full resolution via product page
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PPE selection workflow for 3,5-Dibromo-2-nitropyridine.

e Eye and Face Protection: Chemical safety goggles are mandatory.[8] A full-face shield
should be worn over the goggles during procedures with a higher risk of splashing.[2][4][8]

» Hand Protection: Double-gloving with nitrile gloves is required.[8] This provides a backup
barrier in case the outer glove is compromised. Gloves must be removed using the proper
technique to avoid contaminating the skin and disposed of immediately after use.

o Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[3]

» Respiratory Protection: For routine handling of small quantities within a fume hood,
respiratory protection may not be necessary.[8] However, if there is a risk of aerosolization or
if handling larger quantities, a NIOSH-approved respirator with N95 or P100 filters is
recommended.[2][8]

Safe Handling and Storage Protocols

Experimental Protocol: Weighing and Transfer of Solid 3,5-Dibromo-2-nitropyridine

» Preparation: Before bringing the chemical into the workspace, don all required PPE as
determined by the workflow above. Verify that the chemical fume hood is operational.

e Staging: Place all necessary equipment (spatula, weigh boat, receiving flask, waste
container) inside the fume hood before opening the chemical container. This minimizes traffic
in and out of the hood.

o Dispensing: Open the container inside the fume hood. Use a dedicated spatula to carefully
transfer the desired amount of the solid to a weigh boat. Avoid any actions that could
generate dust, such as dropping or rapid scooping.

o Transfer: Carefully transfer the weighed solid into the reaction vessel.
o Closure: Securely close the primary container of 3,5-Dibromo-2-nitropyridine.

» Decontamination: Wipe the spatula and any contaminated surfaces within the fume hood
with a suitable solvent-moistened cloth. Dispose of the cloth and weigh boat into a
designated solid hazardous waste container.
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» Final Steps: Remove PPE following the correct doffing procedure and wash hands
thoroughly with soap and water.[2][4]

Storage Requirements:

Proper storage is crucial for maintaining the chemical's integrity and preventing accidental
exposure.

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]
[3][10]

o Container: Keep the container tightly closed to prevent moisture absorption and release of
vapors.[2][7]

« Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, and strong bases.
[4] Keep away from heat, sparks, and open flames.[4]

Emergency Procedures: Preparedness and
Response

First Aid Measures

Immediate and correct first aid is critical in mitigating the effects of exposure.[2][4][6]
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][6]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area thoroughly with
soap and plenty of water. If skin irritation occurs

or persists, seek medical attention.[2][3]

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If

breathing is difficult, provide oxygen. If the

Inhalation o ] o
victim is not breathing, perform artificial
respiration. Seek immediate medical attention.
[21[3]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a poison center or

seek immediate medical attention.[2][4]

Accidental Release Measures (Spills)

A calm and methodical response to a spill is essential to prevent further contamination or

exposure.
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Spill of 3,5-Dibromo-2-nitropyridine Occurs

Is the spill large or
outside of a fume hood?

Evacuate the area.
Alert emergency responders.
Restrict access.

Small spill contained

within a fume hood

Ensure appropriate PPE is worn,
including respiratory protection.

'

Cover with an inert absorbent
(e.g., vermiculite, sand).
Carefully sweep up, avoiding dust.
Use non-sparking tools.

'

Place waste in a labeled,
sealed container for hazardous disposal.

'

Decontaminate the area
and all equipment used.

Click to download full resolution via product page

Decision workflow for responding to a chemical spill.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3), or alcohol-
resistant foam.[2][3][4]

e Unsuitable Media: Do not use a heavy water stream, as it may scatter the material.

» Specific Hazards: During a fire, toxic and corrosive fumes, including nitrogen oxides (NOXx),
carbon monoxide (CO), and hydrogen bromide (HBr), may be generated.[2][4][11]

» Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][3]

Disposal Considerations

Chemical waste must be managed responsibly to protect human health and the environment.

o Waste Classification: 3,5-Dibromo-2-nitropyridine and any materials contaminated with it
(e.g., gloves, weigh boats, absorbent materials) must be treated as hazardous waste.

» Disposal Protocol: All waste must be collected in clearly labeled, sealed containers. The
disposal must be handled by a licensed hazardous waste disposal company, often through
chemical incineration with appropriate scrubbers.[2] Do not dispose of this chemical down
the drain or in regular trash.[6]

Conclusion

3,5-Dibromo-2-nitropyridine is a valuable tool in chemical synthesis, but its potential hazards
demand respect and meticulous handling. By integrating the principles of the Hierarchy of
Controls, adhering to detailed handling protocols, utilizing appropriate personal protective
equipment, and being prepared for emergencies, researchers can effectively mitigate risks.
This commitment to safety is not a barrier to scientific progress but rather a foundational
element of responsible and successful research.
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Jubilant Ingrevia.

Chem-Impex. 3,5-Dibromo-2-nitropyridine.

ECHEMIL.

Jubilant Ingrevia.

Fisher Scientific.

Fisher Scientific.

ACCELA CHEMBIO INC. SAFETY DATA SHEET - 5-Bromo-2-chloro-3-nitropyridine.
TCI Chemicals.

Loba Chemie. 5-BROMO-2-NITROPYRIDINE Extra Pure MSDS.

ChemicalBook. 3,5-DIBROMO-2-NITROPYRIDINE | 610261-34-2.

Fisher Scientific.

ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - 5-Bromo-3-nitropyridine-2-
carbonitrile.

Synblock. CAS 610261-34-2 | 3,5-Dibromo-2-nitropyridine.

Benchchem. Personal protective equipment for handling 3-Bromo-5-methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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